Cas no 16215-11-5 ((E)-1-(Cinnamylsulfonyl)-4-methylbenzene)
16215-11-5 structure
Product Name:(E)-1-(Cinnamylsulfonyl)-4-methylbenzene
CAS No:16215-11-5
MF:C16H16O2S
MW:272.362043380737
CID:98608
PubChem ID:11140252
Update Time:2025-04-18
(E)-1-(Cinnamylsulfonyl)-4-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- (E)-1-(Cinnamylsulfonyl)-4-methylbenzene
- 1-methyl-4-[(3-phenylallyl)sulfonyl]benzene
- Benzene,1-methyl-4-[[(2E)-3-phenyl-2-propen-1-yl]sulfonyl]-
- 16215-11-5
- SCHEMBL9620558
- 1-METHYL-4-((E)-3-PHENYL-PROP-2-ENE-1-SULFONYL)-BENZENE
- 1-methyl-4-[(E)-3-phenylprop-2-enyl]sulfonylbenzene
- 1-METHYL-4-[(2E)-3-PHENYLPROP-2-ENE-1-SULFONYL]BENZENE
- AKOS015967553
-
- Inchi: 1S/C16H16O2S/c1-14-9-11-16(12-10-14)19(17,18)13-5-8-15-6-3-2-4-7-15/h2-12H,13H2,1H3/b8-5+
- InChI Key: YQJJXNLVPNKFCQ-VMPITWQZSA-N
- SMILES: S(C/C=C/C1C=CC=CC=1)(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 272.08718
- Monoisotopic Mass: 272.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
(E)-1-(Cinnamylsulfonyl)-4-methylbenzene Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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